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Compound Name: C.I. Pigment Yellow 74

Cat. No.: B1669072 Get Quote

An In-depth Technical Guide to C.I. Pigment
Yellow 74
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Pigment Yellow 74 is a monoazo pigment belonging to the arylide yellow class of

colorants.[1] It is a significant commercial pigment valued for its bright, greenish-yellow shade,

high tinting strength, and good lightfastness.[2] Chemically, it is an azo compound

characterized by the presence of the diazene (-N=N-) functional group connecting two aromatic

rings.[3] Its preparation involves the azo coupling of a diazonium salt derived from 2-methoxy-

4-nitroaniline with the coupling agent 2-methoxyacetoacetanilide.[1] This pigment is widely

utilized in various industrial applications, including printing inks, paints, coatings, and plastics.

[4] For research and development purposes, a thorough understanding of its chemical

structure, physicochemical properties, and analytical characterization is essential.

Chemical Structure and Identification
The chemical structure of C.I. Pigment Yellow 74 is characterized by a central azo linkage

between a substituted nitrophenyl group and an acetoacetanilide moiety. The molecule is

known to be relatively flat, a conformation that is reinforced by intramolecular hydrogen

bonding.[1]
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Table 1: Chemical Identification of C.I. Pigment Yellow 74

Identifier Value

IUPAC Name
2-[(2-methoxy-4-nitrophenyl)diazenyl]-N-(2-

methoxyphenyl)-3-oxobutanamide[5]

CAS Number 6358-31-2[6]

C.I. Number 11741[6]

Molecular Formula C₁₈H₁₈N₄O₆[6]

Molecular Weight 386.36 g/mol [6]

Synonyms
Hansa Brilliant Yellow 5GX, Arylide Yellow GY,

Dalamar Yellow[6]

InChI Key ZTISORAUJJGACZ-UHFFFAOYSA-N[1]

Canonical SMILES
CC(=O)C(C(=O)NC1=CC=CC=C1OC)N=NC2=

C(C=C(C=C2)--INVALID-LINK--[O-])OC

Physicochemical and Performance Properties
C.I. Pigment Yellow 74 is a bright yellow powder.[6] Its physical and performance

characteristics make it suitable for a range of applications. Key properties are summarized in

the tables below.

Table 2: Physicochemical Properties of C.I. Pigment Yellow 74

Property Value

Physical State Solid, Powder[1]

Color Bright yellow with a greenish hue[5]

Melting Point 290-293 °C (decomposes)[1][7]

Solubility Insoluble in water (<1 mg/mL at 20 °C)[5][7]

Density 1.436 g/cm³[1][7]
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Table 3: Performance and Fastness Properties of C.I. Pigment Yellow 74

Property Rating/Value

Lightfastness Good to Very Good

Heat Resistance Up to 200 °C[8]

Water Resistance 5 (Excellent)[8]

Oil Resistance 5 (Excellent)[8]

Acid Resistance 5 (Excellent)[8]

Alkali Resistance 5 (Excellent)[8]

Migration Resistance Fair to Good

Experimental Protocols
Synthesis of C.I. Pigment Yellow 74
The synthesis of C.I. Pigment Yellow 74 is achieved through a classic azo coupling reaction.

The process involves two main stages: the diazotization of an aromatic amine and the

subsequent coupling with a coupling agent.[1][9]

Materials:

2-Methoxy-4-nitroaniline (Red Base B)

Hydrochloric acid (30% solution)

Sodium nitrite (30% solution)

2-Methoxyacetoacetanilide (o-methoxybisacetanilide)

Sodium hydroxide (30% solution)

Acetic acid (98% solution)

Ice
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Distilled water

Potassium iodide-starch paper

Procedure:

Step 1: Preparation of the Diazonium Salt Solution

In a diazotization reactor, add 48 kg of 2-methoxy-4-nitroaniline to 500 kg of water and 100

kg of 30% hydrochloric acid.

Stir the mixture for 30-60 minutes to ensure complete dissolution.

Cool the solution to below -5 °C using an ice bath, maintaining a pH of 0.5-2.

Slowly add 66 kg of a 30% sodium nitrite solution while maintaining the low temperature and

stirring.

Continue the reaction for 30-90 minutes. Monitor the presence of excess nitrous acid by

testing with potassium iodide-starch paper (a blue color indicates excess). The resulting

solution is the diazonium salt of 2-methoxy-4-nitroaniline.[10]

Step 2: Preparation of the Coupling Solution

In a separate reactor, dissolve 65 kg of 2-methoxyacetoacetanilide in 1500 kg of water and

98 kg of 30% sodium hydroxide solution.

Stir until a clear solution is obtained and adjust the temperature to 25 °C.

In the coupling reactor, add 20 kg of 98% acetic acid.[10]

Step 3: Coupling Reaction

Slowly add the prepared diazonium salt solution to the coupling solution containing 2-

methoxyacetoacetanilide over a period of approximately one hour.

Maintain the temperature of the reaction mixture at around 15 °C with the addition of ice as

needed.
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After the addition is complete, the pH of the slurry should be approximately 4.3.

The resulting yellow pigment slurry is then heated to 95-100 °C and held at this temperature

for one hour to facilitate pigment crystallization.[11]

Step 4: Post-Treatment and Isolation

Cool the pigment slurry to 70 °C.

Isolate the pigment by filtration.

Wash the filter cake with water until it is free of soluble salts (chloride-free).

Dry the purified pigment in an oven at 70 °C.[11]
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Synthesis Pathway of C.I. Pigment Yellow 74
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Caption: Synthesis Pathway of C.I. Pigment Yellow 74.
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Analytical Characterization Workflow
A general workflow for the comprehensive characterization of synthesized C.I. Pigment Yellow
74 is presented below. This involves a combination of spectroscopic and chromatographic

techniques to confirm the identity, purity, and properties of the pigment.

Experimental Workflow for Pigment Characterization

Spectroscopic Analysis Chromatographic Analysis Physical Property Analysis

Synthesized Pigment

Purification
(Washing, Drying)

FTIR Spectroscopy UV-Vis Spectroscopy NMR Spectroscopy
(¹H and ¹³C) HPLC Particle Size Analysis Scanning Electron Microscopy (SEM)

Characterized Pigment

Click to download full resolution via product page

Caption: General Experimental Workflow for Pigment Characterization.

Spectroscopic and Chromatographic Analysis
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a valuable tool for identifying the functional groups present in the C.I.
Pigment Yellow 74 molecule. The spectrum provides a unique fingerprint for the compound.

Key expected vibrational bands include those corresponding to N-H, C=O, C=C, N=N, and C-O

stretching.
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Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the pigment

molecule and is directly related to its color. Due to its extended conjugated system, C.I.
Pigment Yellow 74 exhibits strong absorption in the visible region of the electromagnetic

spectrum. The maximum absorption (λmax) is typically observed around 449 nm.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful techniques for elucidating the detailed molecular

structure of C.I. Pigment Yellow 74. Studies have indicated that the molecule exists

predominantly in the ketohydrazone tautomeric form.[5] The ¹H NMR spectrum would show

characteristic signals for the aromatic protons, methoxy protons, methyl protons, and the N-H

proton.[5]

High-Performance Liquid Chromatography (HPLC)
HPLC can be employed to assess the purity of C.I. Pigment Yellow 74 and to separate it from

any starting materials or by-products. A reverse-phase HPLC method using a C18 column with

a mobile phase consisting of acetonitrile and water with an acid modifier (e.g., phosphoric or

formic acid) is suitable for this purpose.[13]

Safety and Handling
C.I. Pigment Yellow 74 is an azo compound. Azo compounds as a class can be explosive

when suspended in air at specific concentrations.[6] It is important to handle the dry powder

with care to avoid dust formation. Standard personal protective equipment, including gloves,

safety glasses, and a lab coat, should be worn. For detailed safety information, refer to the

material safety data sheet (MSDS) provided by the supplier.

Conclusion
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analysis of C.I. Pigment Yellow 74. The detailed experimental protocols and

analytical workflows serve as a valuable resource for researchers and scientists working with

this important organic pigment. The provided data, presented in clear tables and diagrams,
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facilitates a deeper understanding of its characteristics and applications in various scientific

and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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